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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B1665386 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and logistical plans for the handling and disposal of 4-Heptyloxyphenol
in a laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe and compliant laboratory operations.

Hazard Identification and Personal Protective Equipment
4-Heptyloxyphenol is an irritant that can cause skin, eye, and respiratory tract irritation.

Adherence to proper PPE protocols is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin Protection:

Gloves: Wear appropriate chemical-resistant protective gloves to prevent skin contact.

Clothing: Wear appropriate protective clothing, such as a lab coat, to prevent skin

exposure.

Respiratory Protection: If ventilation is inadequate or if dusty conditions are present, use a

NIOSH or European Standard EN 149 approved respirator. Follow OSHA respirator
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regulations found in 29 CFR 1910.134 or European Standard EN 149.

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Heptyloxyphenol.

Property Value Source

Molecular Formula C13H20O2

Molecular Weight 208.30 g/mol

Appearance
Off-white to light beige

crystalline powder

Melting Point 60 - 65 °C

Boiling Point 312 °C

Solubility in Water Insoluble

CAS Number 13037-86-0

Operational and Disposal Plans
Follow these procedural steps for the safe handling and disposal of 4-Heptyloxyphenol.

Handling and Storage Protocol
Engineering Controls: Use in a well-ventilated area. If possible, handle in a chemical fume

hood to minimize inhalation exposure.

Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or

smoke in the handling area.

Handling Practices:

Avoid contact with eyes, skin, and clothing.

Minimize dust generation and accumulation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1665386?utm_src=pdf-body
https://www.benchchem.com/product/b1665386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, well-ventilated area.

Keep containers tightly closed.

Store away from incompatible substances such as oxidizing agents, acid chlorides, and

acid anhydrides.

Spill Response Protocol
Immediate Action: Evacuate unnecessary personnel from the spill area.

Containment: Wear appropriate PPE as outlined above.

Clean-up: Clean up spills immediately. For solid spills, sweep up or absorb the material and

place it into a suitable, clean, dry, closed container for disposal. Avoid generating dusty

conditions.

First Aid Measures
In case of exposure, follow these immediate first aid procedures.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid immediately.

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.

Disposal Plan
Dispose of 4-Heptyloxyphenol and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Waste Container: Place waste material into a suitable, clean, dry, and closed container

labeled for chemical waste.

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material. Do not dispose of it in the sanitary sewer.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling 4-Heptyloxyphenol in a

laboratory setting, from preparation to disposal.

To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-
Heptyloxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1665386#personal-protective-equipment-for-
handling-4-heptyloxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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